Cas no 489438-97-3 (Tert-butyl N-(cyanomethyl)-N-(prop-2-EN-1-YL)carbamate)

Tert-butyl N-(cyanomethyl)-N-(prop-2-en-1-yl)carbamate is a specialized carbamate derivative featuring both cyano and allyl functional groups. This compound is valuable in synthetic organic chemistry, particularly in the construction of nitrogen-containing heterocycles and as a versatile intermediate in peptide and polymer modifications. The tert-butyl carbamate (Boc) group provides excellent protection for amines, ensuring stability under various reaction conditions, while the allyl and cyano moieties offer additional reactivity for further functionalization. Its well-defined structure and compatibility with diverse synthetic methodologies make it a useful reagent in medicinal chemistry and materials science applications. The compound is typically handled under inert conditions to preserve its integrity.

Tert-butyl N-(cyanomethyl)-N-(prop-2-EN-1-YL)carbamate structure

489438-97-3 structure

Product Name:Tert-butyl N-(cyanomethyl)-N-(prop-2-EN-1-YL)carbamate

CAS No:489438-97-3

MF:C₁₀H₁₆N₂O₂

MW:196.246242523193

CID:2651732

PubChem ID:123139712

Update Time:2025-10-18

Tert-butyl N-(cyanomethyl)-N-(prop-2-EN-1-YL)carbamate Chemical and Physical Properties

Names and Identifiers

- 489438-97-3
- SY333506
- MFCD24475353
- 2-(Allyl-Boc-amino)acetonitrile
- F70857
- tert-butyl N-(cyanomethyl)-N-prop-2-enylcarbamate
- EN300-4309097
- SCHEMBL18306605
- TERT-BUTYL N-(CYANOMETHYL)-N-(PROP-2-EN-1-YL)CARBAMATE
- Tert-butyl N-(cyanomethyl)-N-(prop-2-EN-1-YL)carbamate
- Inchi： 1S/C10H16N2O2/c1-5-7-12(8-6-11)9(13)14-10(2,3)4/h5H,1,7-8H2,2-4H3
- InChI Key： XKYHFSITLFSMEU-UHFFFAOYSA-N
- SMILES： O(C(N(CC#N)CC=C)=O)C(C)(C)C

Computed Properties

Exact Mass: 196.121177757Da
Monoisotopic Mass: 196.121177757Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 53.3Å²

Tert-butyl N-(cyanomethyl)-N-(prop-2-EN-1-YL)carbamate Pricemore >>

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Enamine	EN300-4309097-0.05g	tert-butyl N-(cyanomethyl)-N-(prop-2-en-1-yl)carbamate	489438-97-3	95.0%	0.05g	$468.0	2025-03-15
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Enamine	EN300-4309097-1.0g	tert-butyl N-(cyanomethyl)-N-(prop-2-en-1-yl)carbamate	489438-97-3	95.0%	1.0g	$557.0	2025-03-15
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Enamine	EN300-4309097-5.0g	tert-butyl N-(cyanomethyl)-N-(prop-2-en-1-yl)carbamate	489438-97-3	95.0%	5.0g	$1614.0	2025-03-15
Enamine	EN300-4309097-10.0g	tert-butyl N-(cyanomethyl)-N-(prop-2-en-1-yl)carbamate	489438-97-3	95.0%	10.0g	$2393.0	2025-03-15